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Compound of Interest

Compound Name: VinclozolinM2-2204

Cat. No.: B15605992 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Vinclozolin M2-2204, a metabolite of the fungicide Vinclozolin. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with regulatory standards. Vinclozolin and its metabolites are

considered hazardous substances and may pose environmental and health risks if not

disposed of correctly.[1][2][3][4]

Key Hazard and Regulatory Information
Proper disposal of Vinclozolin M2-2204 is governed by regulations for hazardous waste.[5][6][7]

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

and local regulations for specific requirements.
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Characteristic Information Source

Chemical Name

N-(3,5-dichlorophenyl)-2-

hydroxy-2-methyl-3-

butenamide

[8]

Synonyms Vinclozolin M2, M2 [8]

Hazardous Nature

Considered a hazardous

substance.[1] May be harmful

by inhalation, ingestion, or skin

absorption and may cause

irritation to eyes, skin, and

respiratory system. It is also

toxic to aquatic organisms and

may have long-term adverse

effects on the aquatic

environment.[1]

[1]

Regulatory Framework

Disposal is regulated under the

Resource Conservation and

Recovery Act (RCRA) in the

United States.[5][6] Academic

laboratories may be subject to

Subpart K regulations.[6][7]

[5][6][7]

Personal Protective Equipment

(PPE)

Wear appropriate personal

protection, including NIOSH-

approved respirator, safety

goggles, rubber boots, and

heavy rubber gloves when

handling.

Disposal Workflow Diagram
The following diagram outlines the decision-making process and necessary steps for the safe

disposal of Vinclozolin M2-2204.
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Vinclozolin M2-2204 Disposal Workflow

Preparation & Identification

Containment & Labeling

Storage

Disposal

Start: Vinclozolin M2-2204 Waste Generated

Identify as Hazardous Waste

Consult Safety Data Sheet (SDS) & Local Regulations

Select a Compatible, Leak-Proof Waste Container

Label Container: 'Hazardous Waste', Chemical Name, Hazards

Store in a Designated Satellite Accumulation Area (SAA)

Segregate from Incompatible Materials

Contact Environmental Health & Safety (EHS) for Pickup

Complete Hazardous Waste Manifest/Paperwork

End: Waste Transferred to Authorized Disposal Facility

Click to download full resolution via product page

Caption: Disposal workflow for Vinclozolin M2-2204.
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Detailed Disposal Procedures
The following step-by-step guide provides a detailed protocol for the proper disposal of

Vinclozolin M2-2204.

Step 1: Waste Identification and Segregation
Characterize the Waste: All waste containing Vinclozolin M2-2204, including pure substance,

contaminated labware (e.g., pipette tips, vials), and solutions, must be treated as hazardous

waste.

Segregation: Do not mix Vinclozolin M2-2204 waste with non-hazardous waste. It should be

segregated from other chemical waste streams unless specifically instructed otherwise by

your EHS department. Keep it separate from incompatible materials.[5][9]

Step 2: Container Selection and Labeling
Choose a Compatible Container: Use a container that is chemically resistant to Vinclozolin

M2-2204 and its solvents. The container must be in good condition, with no leaks or cracks,

and have a secure, screw-on cap.[5][9]

Proper Labeling: The waste container must be clearly labeled as "Hazardous Waste." The

label should also include:

The full chemical name: "Vinclozolin M2 (N-(3,5-dichlorophenyl)-2-hydroxy-2-methyl-3-

butenamide)"

The specific hazards (e.g., "Toxic," "Environmental Hazard")[1]

The date accumulation started.

The name of the principal investigator or lab contact.

Step 3: Waste Accumulation and Storage
Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

should be at or near the point of generation and under the control of laboratory personnel.[9]
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Secure Storage: Keep the waste container closed at all times, except when adding waste.[9]

The storage area should be well-ventilated.

Regular Inspections: Weekly inspections of the SAA are required to check for leaks or any

deterioration of the container.[5][9]

Step 4: Arranging for Disposal
Contact EHS: Once the waste container is full or has been in accumulation for the maximum

allowed time (typically six to twelve months for academic labs, but this can vary), contact

your institution's EHS department to arrange for a waste pickup.[5][6]

Documentation: Complete any required hazardous waste disposal forms or manifests

provided by your EHS department. This documentation is a legal requirement and tracks the

waste from generation to its final disposal.[5]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Personal Protective Equipment: Before cleaning up a small spill, ensure you are wearing the

appropriate PPE, including a respirator, safety goggles, and chemical-resistant gloves.

Containment and Cleanup:

For dry spills, avoid generating dust. Dampen the material with water before sweeping it

up.[1]

Collect the spilled material and any contaminated cleaning supplies and place them in a

labeled hazardous waste container.

Wash the spill area thoroughly with soap and water after the material has been collected.
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Reporting: Report the spill to your laboratory supervisor and EHS department, regardless of

the size.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the Safety Data Sheet (SDS) for Vinclozolin M2-

2204. Disposal of hazardous waste is strictly regulated, and non-compliance can result in

significant penalties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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